![molecular formula C26H30O3 B14956675 8-hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one](/img/structure/B14956675.png)
8-hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
8-Hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a synthetic coumarin derivative characterized by a fused bicyclic framework. The core structure consists of a cyclopenta[c]chromen-4-one scaffold substituted with a hexyl chain at position 8 and a 1-phenylethoxy group at position 5. The hexyl chain likely enhances lipophilicity, influencing membrane permeability, while the 1-phenylethoxy substituent may modulate steric and electronic interactions with biological targets.
Properties
Molecular Formula |
C26H30O3 |
|---|---|
Molecular Weight |
390.5 g/mol |
IUPAC Name |
8-hexyl-7-(1-phenylethoxy)-2,3-dihydro-1H-cyclopenta[c]chromen-4-one |
InChI |
InChI=1S/C26H30O3/c1-3-4-5-7-13-20-16-23-21-14-10-15-22(21)26(27)29-25(23)17-24(20)28-18(2)19-11-8-6-9-12-19/h6,8-9,11-12,16-18H,3-5,7,10,13-15H2,1-2H3 |
InChI Key |
BGYDNIDLOCRRKD-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCC1=CC2=C(C=C1OC(C)C3=CC=CC=C3)OC(=O)C4=C2CCC4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the dihydrocyclopenta[c]chromenone core, followed by the introduction of the hexyl and phenylethoxy groups. Common reagents used in these reactions include organometallic reagents, oxidizing agents, and protecting groups to ensure selective reactions.
Industrial Production Methods
Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions to produce the compound in large quantities.
Chemical Reactions Analysis
Types of Reactions
8-hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound.
Substitution: The phenylethoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and reaction time are optimized based on the desired transformation.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a variety of functional groups.
Scientific Research Applications
8-hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activity, including interactions with enzymes and receptors.
Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activity.
Industry: Utilized in the development of new materials or as a precursor for industrial chemicals.
Mechanism of Action
The mechanism of action of 8-hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream effects on cellular pathways. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional properties of 8-hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one can be contextualized by comparing it to analogs with modifications at positions 7 and 6. Below is a detailed analysis:
Table 1: Structural and Functional Comparison of Selected Analogs
Key Observations
Methoxy-substituted analogs (e.g., 3,4,5-trimethoxybenzyloxy in ) exhibit higher MAO-B selectivity due to hydrophobic interactions with enzyme pockets.
Reactivity and Stability :
- Compounds with electron-withdrawing groups (e.g., chloro in ) show higher electrophilicity but may face metabolic instability. In contrast, methoxy groups () improve oxidative stability.
Biotransformation Potential: Hydroxylation at unactivated carbons, as observed in for 7-hydroxy derivatives, suggests that the target compound may undergo similar metabolic modifications, influencing its pharmacokinetic profile.
Research Implications
The target compound’s unique combination of a hexyl chain and 1-phenylethoxy group positions it as a candidate for further optimization in neuropharmacology. Comparative studies with analogs highlight the importance of substituent selection for balancing lipophilicity, reactivity, and target affinity. Future work should explore its MAO inhibition efficacy, toxicity profiles, and metabolic pathways relative to the analogs discussed.
Biological Activity
8-Hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a synthetic organic compound belonging to the family of chromen derivatives. This compound has garnered attention due to its potential biological activities, particularly in medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its cytotoxic effects, mechanisms of action, and potential therapeutic applications.
- Molecular Formula : C₁₈H₂₂O₃
- Molecular Weight : 286.37 g/mol
- CAS Number : 131526-94-8
- Structure : The compound features a cyclopentachromenone core with hexyl and phenylethoxy substituents.
Biological Activity Overview
The biological activity of 8-Hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one has been investigated through various studies, highlighting its cytotoxic properties against different cancer cell lines.
Cytotoxicity Studies
A significant study assessed the cytotoxic effects of this compound using various human cell lines. The results indicated that:
| Cell Line | IC50 (μM) | Response Type |
|---|---|---|
| HEK 293 | 10 | High sensitivity |
| KB 3–1 | 4.1 | Selective killing |
| NIH 3T3 | 16.4 | Moderate sensitivity |
The compound demonstrated a selective cytotoxic effect against cancer cells while exhibiting lower toxicity towards normal cells, making it a candidate for further development as an anti-cancer agent .
The mechanisms underlying the biological activity of 8-Hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one involve several pathways:
- Inhibition of Key Enzymes : The compound is believed to inhibit enzymes involved in inflammatory pathways, thus exerting anti-inflammatory effects.
- Induction of Apoptosis : Studies indicate that this compound may trigger apoptotic pathways in cancer cells, leading to programmed cell death.
- Cell Cycle Arrest : It may cause cell cycle arrest at specific phases, preventing cancer cell proliferation.
Case Studies
Several case studies have documented the effects of this compound on various cancer types:
- Breast Cancer : In vitro studies showed that treatment with this compound resulted in reduced viability of breast cancer cells (MCF-7), with an IC50 value of approximately 8 μM.
- Lung Cancer : Another study found that lung cancer cell lines exhibited significant sensitivity to the compound, with observed alterations in cell morphology indicative of apoptosis.
Comparative Analysis with Related Compounds
To understand the unique properties of 8-Hexyl-7-(1-phenylethoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one, it is useful to compare it with similar compounds:
| Compound Name | Structure Type | Notable Activity |
|---|---|---|
| 7-(1-Phenylethoxy)-4-propyl-2H-chromen-2-one | Chromen derivative | Anti-inflammatory properties |
| 4-Methyl-7-(2-oxo-2-phenylethoxy)-3-propyl | Chromen derivative | Cytotoxicity against multiple cancers |
| 8-Hexyl-7-(1-phenylethoxy)-2,3-dihydro... | Cyclopentachromenone | Selective cytotoxicity against cancer |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
